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Compound of Interest

Compound Name: Quin-C7

Cat. No.: B10771137 Get Quote

This document provides essential safety and logistical guidance for the handling and disposal

of Quin-C7, a synthetic, orally active FPR2/ALX antagonist. Given the absence of a publicly

available, comprehensive Safety Data Sheet (SDS), these procedures are based on

established best practices for handling potent, biologically active small molecules with unknown

toxicological profiles. Adherence to these guidelines is critical to minimize exposure and ensure

laboratory safety.

Compound Data and Storage
All known quantitative and qualitative data for Quin-C7 are summarized below. Researchers

should familiarize themselves with this information before handling the compound.
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Property Value Source

Chemical Name

4-butoxy-N-(2-(4-

hydroxyphenyl)-4-oxo-1,2-

dihydroquinazolin-3-

yl)benzamide

[1]

Molecular Formula C₂₅H₂₅N₃O₄ [1]

Appearance Lyophilized Powder [1]

Primary Activity

Nonpeptide antagonist of N-

formyl peptide receptor 2

(FPR2/ALX)

[1]

Long-Term Storage (Powder)

Store at -20°C or -80°C.

Shipped at room temperature,

can be stored intact at RT for

several weeks.

[1]

Stock Solution Storage

Aliquot and store at -20°C (up

to several months) or -80°C

(up to 6 months). Avoid

repeated freeze-thaw cycles.

[1][2]

Solubility
Soluble in DMSO (up to 100

mM).
[1]

Personal Protective Equipment (PPE)
Due to the unknown toxicity of Quin-C7, a comprehensive PPE protocol is mandatory to

prevent inhalation, dermal, and ocular exposure.
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Protection Type Specification Rationale

Body Protection
Disposable lab coat with long

sleeves and tight cuffs.

Protects skin and personal

clothing from aerosolized

powder and splashes.

Hand Protection
Double-gloving with nitrile

gloves.

Provides a robust barrier

against dermal absorption. The

outer glove can be removed

immediately after handling the

powder.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from airborne

powder and potential splashes

of solutions.

Respiratory Protection

NIOSH-approved N95

respirator or higher (e.g., a

properly fitted half-mask

respirator with P100 filters).

Essential when handling the

powdered form outside of a

certified containment device to

prevent inhalation of fine

particles.

Operational Plan: Step-by-Step Handling Protocol
This protocol details the process for safely preparing a stock solution from powdered Quin-C7.

Experimental Protocol: Reconstitution of Powdered Quin-C7

Preparation and Workspace Setup:

Read and fully understand this protocol before beginning.

Ensure a chemical fume hood, certified biosafety cabinet, or glove box is operational.

Assemble all necessary materials: Quin-C7 vial, required solvent (e.g., DMSO), calibrated

pipettes and sterile tips, microcentrifuge, and vortex mixer.

Prepare a designated, labeled hazardous waste container.
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Don all required PPE as specified in the table above.

Handling the Lyophilized Powder:

Before opening, centrifuge the vial (e.g., 10,000 x g for 5 minutes) to ensure all lyophilized

powder is at the bottom.[1]

Perform all manipulations of the powder within the containment of the fume hood or

biosafety cabinet.

Carefully uncap the vial to avoid generating airborne dust.

Dissolution and Stock Solution Preparation:

Using a calibrated pipette, add the calculated volume of solvent directly to the powder in

the vial.

Recap the vial securely.

Gently tap or roll the vial to aid in dissolving the compound. If necessary, a light vortex for

no more than 3 seconds is acceptable. Avoid vigorous shaking.[1]

Visually inspect the solution to ensure complete dissolution.

Aliquoting and Storage:

If not for immediate use, divide the stock solution into smaller, single-use aliquots in

properly labeled cryovials.

Store the aliquots at the recommended temperature (-20°C or -80°C) and protect from

light.[1][2]

Post-Handling Cleanup:

Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70%

ethanol) to decontaminate the area.
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Dispose of all contaminated materials (e.g., pipette tips, wipes, outer gloves) in the

designated hazardous waste container.

Remove PPE in the correct order (outer gloves, lab coat, inner gloves, respirator, eye

protection) and wash hands thoroughly.

Disposal Plan
As a biologically active small molecule of unknown environmental and health impact, Quin-C7
and all associated materials must be treated as hazardous chemical waste.[3][4]

Waste Segregation:

Solid Waste: All disposable materials that have come into contact with Quin-C7 (gloves,

pipette tips, vials, bench paper, etc.) must be collected in a dedicated, puncture-resistant,

and clearly labeled hazardous waste container.

Liquid Waste: Unused or expired stock solutions, as well as any aqueous solutions

containing Quin-C7, must be collected in a sealed, leak-proof, and shatter-resistant

hazardous waste container. Do not dispose of down the drain.[4]

Labeling:

All waste containers must be labeled with the words "Hazardous Waste" and the full

chemical name: "Quin-C7". List any solvents present in liquid waste containers.

Storage and Final Disposal:

Store sealed waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.

Crucially, contact your institution's Environmental Health and Safety (EHS) department to

arrange for pickup and final disposal.[3][5] EHS will provide specific guidance compliant

with federal, state, and local regulations.

Mandatory Visualization: Quin-C7 Handling
Workflow
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The following diagram illustrates the logical progression for the safe handling of Quin-C7, from

initial preparation through to final waste disposal.

Phase 1: Preparation Phase 2: Compound Handling (in Fume Hood) Phase 3: Waste Management Phase 4: Final Steps
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Caption: Workflow for Safe Handling of Quin-C7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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